Cas no 2227952-79-4 (tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate
• CAS No: 2227952-79-4
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6194401
• PubChem ID: 165623425
• Update Time: 2025-07-01

tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate
• 2227952-79-4
• tert-butyl 3-[(1R)-1-hydroxy-3-methoxy-3-oxopropyl]piperidine-1-carboxylate
• EN300-1882522

• Inchi： 1S/C14H25NO5/c1-14(2,3)20-13(18)15-7-5-6-10(9-15)11(16)8-12(17)19-4/h10-11,16H,5-9H2,1-4H3/t10?,11-/m1/s1
• InChI Key： HIOLCUTXYPDJOM-RRKGBCIJSA-N
• SMILES： O[C@H](CC(=O)OC)C1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 76.1Ų

Additional information on tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate (CAS No. 2227952-79-4)

Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate, with the CAS number 2227952-79-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of piperidine derivatives that have garnered attention due to their potential biological activities and applications in drug development. The unique structural features of this molecule, including the presence of a tertiary butyl group, a chiral center at the piperidine ring, and functional groups such as hydroxyl and methoxy, contribute to its distinctive chemical properties and reactivity.

The synthesis and characterization of Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate involve meticulous attention to detail to ensure high purity and yield. The chiral center at the piperidine ring is particularly critical, as it can influence the pharmacological activity of the compound. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution, are often employed to achieve the desired enantiomeric purity. These methods not only highlight the synthetic challenges but also underscore the importance of precision in pharmaceutical chemistry.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in various therapeutic agents. The structural motif of piperidine is frequently found in drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The presence of both hydroxyl and methoxy groups in Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate suggests potential interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Research has shown that piperidine derivatives can exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and analgesic effects. The specific arrangement of functional groups in Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate may confer unique pharmacological properties that make it an attractive candidate for further exploration.

The latest advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies can predict how Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate interacts with biological targets at the molecular level. These insights can guide the design of more effective derivatives with enhanced potency and selectivity. Additionally, computational methods can help identify potential side effects and optimize drug-like properties, ensuring that new therapeutic agents are both safe and efficacious.

In clinical research, the synthesis and evaluation of compounds like Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate are essential for developing new treatments for various diseases. Preclinical studies often involve assessing the pharmacokinetic and pharmacodynamic properties of these compounds to determine their suitability for human use. These studies provide critical data on how the body processes and responds to new drugs, ultimately guiding decisions about further clinical development.

The role of analytical chemistry in characterizing Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate cannot be overstated. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are indispensable for confirming molecular structure and purity. These analytical methods provide detailed information about the compound's chemical environment, helping researchers understand its behavior in different contexts.

The future prospects for Tert-butyl 3-(1R)-1-hydroxy-3-methoxy-3-oxopropylpiperidine-1-carboxylate are promising, with ongoing research aimed at uncovering new applications and improving synthetic methodologies. As our understanding of biological systems continues to evolve, so too will our ability to design molecules that interact selectively with disease-causing targets. This compound represents a significant step forward in pharmaceutical innovation, embodying the intersection of chemistry and medicine.